2-[[1-(furan-2-ylmethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[[1-(furan-2-ylmethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H21N3O3S/c1-14-5-2-6-15(11-14)22-19(25)13-28-20-17-8-3-9-18(17)24(21(26)23-20)12-16-7-4-10-27-16/h2,4-7,10-11H,3,8-9,12-13H2,1H3,(H,22,25)
• InChI Key: VGZYHBMAVIZSHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC(=O)N(C3=C2CCC3)CC4=CC=CO4
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol
• CAS No.: 946219-49-4

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, an efficient approach to quinazolin-4 (3H)-ones was developed by a one-pot intermolecular annulation reaction of o-amino benzamides and thiols. Another study reported the synthesis of polysubstituted furans from various sulfur ylides and alkyl acetylenic carboxylates.

Scientific Research Applications

Synthesis and Structural Analysis

Research in the field of organic chemistry has led to the development of novel compounds with potential biological activities. For instance, the synthesis of derivatives related to the chemical structure has been explored, focusing on heterocyclic compounds that exhibit promising biological properties. These synthetic efforts are aimed at creating molecules with potential as therapeutic agents, leveraging the unique chemical framework of furan-2-ylmethyl and cyclopenta[d]pyrimidin-4-yl moieties. The structural elucidation of these compounds often involves advanced spectroscopic techniques, providing insights into their potential biological interactions (Horishny, Arshad, & Matiychuk, 2021).

Anticancer Activity

A significant area of research has been the evaluation of anticancer properties. Compounds synthesized from furan-2-ylmethyl derivatives have been tested against various cancer cell lines, revealing some derivatives to exhibit selective cytotoxic effects. These studies are foundational for the development of new anticancer therapies, highlighting the potential of such compounds in inhibiting tumor growth or inducing apoptosis in cancer cells. The methodology often includes cell viability assays, which are crucial for determining the effectiveness of these compounds against specific types of cancer (Gangjee, Qiu, Li, & Kisliuk, 2008).

Antimicrobial and Anti-inflammatory Properties

Another significant avenue of research is the investigation into the antimicrobial and anti-inflammatory properties of compounds derived from furan-2-ylmethyl and cyclopenta[d]pyrimidin-4-yl structures. These studies aim to identify new therapeutic agents that can effectively combat microbial infections and reduce inflammation. The discovery of such compounds is crucial in the fight against drug-resistant bacteria and the treatment of inflammatory diseases. Experimental approaches in this area often involve in vitro assays to test the antibacterial, antifungal, and anti-inflammatory activities of synthesized compounds (Selvam, Karthik, Palanirajan, & Ali, 2012).